Cas no 2228494-54-8 (2,2,2-Trifluoro-1-(1-phenylcyclopentyl)ethan-1-amine)

• Product Name: 2,2,2-Trifluoro-1-(1-phenylcyclopentyl)ethan-1-amine
• CAS No: 2228494-54-8
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 6000722
• PubChem ID: 66466105
• Update Time: 2025-05-22

2,2,2-Trifluoro-1-(1-phenylcyclopentyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(1-phenylcyclopentyl)ethan-1-amine
• Cyclopentanemethanamine, 1-phenyl-α-(trifluoromethyl)-
• 2228494-54-8
• CS-0306280
• EN300-1865119

• Inchi： 1S/C13H16F3N/c14-13(15,16)11(17)12(8-4-5-9-12)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9,17H2
• InChI Key： OVLBZNYCQLTUDW-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC=CC=2)CCCC1)(N)C(F)(F)F

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 304.8±37.0 °C(Predicted)
• pka: 5.57±0.50(Predicted)

Additional information on 2,2,2-Trifluoro-1-(1-phenylcyclopentyl)ethan-1-amine

Comprehensive Overview of 2,2,2-Trifluoro-1-(1-phenylcyclopentyl)ethan-1-amine (CAS No. 2228494-54-8)

2,2,2-Trifluoro-1-(1-phenylcyclopentyl)ethan-1-amine (CAS No. 2228494-54-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This compound, characterized by its trifluoromethyl group and phenylcyclopentyl moiety, is a subject of interest for researchers exploring novel chemical entities. Its molecular formula and structural features make it a valuable candidate for studies in medicinal chemistry, material science, and agrochemical research.

The compound's CAS number 2228494-54-8 serves as a unique identifier, ensuring precise referencing in academic and industrial contexts. The presence of the trifluoroethylamine group in its structure contributes to its distinct chemical reactivity, which is often leveraged in the synthesis of more complex molecules. Researchers are particularly intrigued by its potential role in the development of fluorinated compounds, a class of chemicals known for their stability and bioactivity.

In the realm of medicinal chemistry, 2,2,2-Trifluoro-1-(1-phenylcyclopentyl)ethan-1-amine is being investigated for its possible interactions with biological targets. Fluorinated compounds, such as this one, are frequently explored for their ability to enhance the pharmacokinetic properties of drug candidates. The phenylcyclopentyl component adds a layer of complexity, potentially influencing the compound's binding affinity and selectivity. This has led to inquiries about its applicability in designing central nervous system (CNS) therapeutics, a hot topic in contemporary drug discovery.

From a material science perspective, the compound's fluorine-rich structure offers intriguing possibilities. Fluorinated materials are renowned for their thermal stability, chemical resistance, and low surface energy, making them ideal for coatings, adhesives, and specialty polymers. The integration of 2,2,2-Trifluoro-1-(1-phenylcyclopentyl)ethan-1-amine into polymer matrices could yield materials with enhanced performance characteristics, addressing the growing demand for high-performance industrial materials.

The agrochemical sector is another area where this compound shows promise. Fluorinated agrochemicals are increasingly popular due to their improved efficacy and environmental profiles. The trifluoromethyl group in CAS No. 2228494-54-8 could contribute to the development of next-generation pesticides or herbicides, aligning with the global push for sustainable agriculture. This aligns with frequently searched topics such as "green chemistry in agrochemicals" and "fluorine in crop protection."

Synthetic accessibility is another critical aspect of 2,2,2-Trifluoro-1-(1-phenylcyclopentyl)ethan-1-amine. Researchers are keen on optimizing its production to ensure cost-effectiveness and scalability. Questions like "how to synthesize fluorinated amines" or "routes to phenylcyclopentyl derivatives" are common in academic forums, reflecting the compound's relevance in synthetic organic chemistry. Advanced techniques such as flow chemistry and catalyzed reactions are being explored to streamline its synthesis.

In conclusion, 2,2,2-Trifluoro-1-(1-phenylcyclopentyl)ethan-1-amine (CAS No. 2228494-54-8) is a multifaceted compound with broad potential across scientific disciplines. Its unique structural attributes, combined with the growing interest in fluorinated compounds, position it as a valuable subject for ongoing research. Whether in drug development, material innovation, or agrochemical advancements, this compound continues to inspire curiosity and exploration.